Cas no 2137647-89-1 (1-(2-cyclopropylethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 1-(2-cyclopropylethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2137647-89-1
• MF: C₁₂H₁₈N₆
• MW: 246.311521053314
• CID: 6447902
• PubChem ID: 165847462
• Update Time: 2025-10-28

1-(2-cyclopropylethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropylethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine
• 2137647-89-1
• EN300-1128676
• [1-(2-cyclopropylethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-yl]methanamine

• Inchi： 1S/C12H18N6/c1-17-11(4-6-14-17)12-10(8-13)15-16-18(12)7-5-9-2-3-9/h4,6,9H,2-3,5,7-8,13H2,1H3
• InChI Key： QYRMYZQSKRJVBJ-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=NN2C)=C(CN)N=N1)CCC1CC1

Computed Properties

• Exact Mass: 246.15929460g/mol
• Monoisotopic Mass: 246.15929460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-(2-cyclopropylethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine

Research Brief on 1-(2-cyclopropylethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS: 2137647-89-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing importance of triazole-based compounds, particularly 1-(2-cyclopropylethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS: 2137647-89-1). This compound has emerged as a promising candidate in drug discovery due to its unique structural features and potential therapeutic applications. The following research brief provides an overview of the latest findings related to this compound, including its synthesis, biological activity, and pharmacological properties.

The compound, with the CAS number 2137647-89-1, belongs to the class of 1,2,3-triazole derivatives, which are known for their versatility in medicinal chemistry. Recent studies have focused on optimizing its synthesis to improve yield and purity. A novel synthetic route involving copper-catalyzed azide-alkyne cycloaddition (CuAAC) has been reported, offering a more efficient and scalable approach. This method not only enhances the reproducibility of the synthesis but also reduces the formation of by-products, making it suitable for large-scale production.

In terms of biological activity, 1-(2-cyclopropylethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine has shown significant potential as a modulator of specific enzymatic pathways. Preliminary in vitro studies indicate that the compound exhibits inhibitory effects on certain kinases involved in inflammatory and oncogenic processes. These findings suggest its potential application in the treatment of chronic inflammatory diseases and certain types of cancer. Further mechanistic studies are underway to elucidate its precise mode of action and selectivity.

Pharmacological evaluations have revealed favorable pharmacokinetic properties of the compound, including good oral bioavailability and metabolic stability. In vivo studies in rodent models have demonstrated its ability to cross the blood-brain barrier, opening up possibilities for its use in central nervous system (CNS)-related disorders. However, additional toxicology studies are required to assess its safety profile and potential side effects before progressing to clinical trials.

In conclusion, 1-(2-cyclopropylethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS: 2137647-89-1) represents a promising scaffold for further drug development. Its unique chemical structure, combined with its demonstrated biological activity and pharmacokinetic properties, makes it a valuable candidate for therapeutic applications. Future research should focus on optimizing its efficacy and safety, as well as exploring its potential in combination therapies. This compound exemplifies the ongoing innovation in the field of chemical biology and underscores the importance of triazole-based molecules in modern medicine.